Cas no 1217500-95-2 (3-Fluoro-5-morpholinophenylboronic acid)

• Product Name: 3-Fluoro-5-morpholinophenylboronic acid
• CAS No: 1217500-95-2
• MF: C₁₀H₁₃BFNO₃
• MW: 225.024526357651
• MDL: MFCD12546541
• CID: 857147
• PubChem ID: 46739627
• Update Time: 2025-05-20

3-Fluoro-5-morpholinophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (3-Fluoro-5-morpholinophenyl)boronic acid
• 3-FLUORO-5-MORPHOLINOPHENYLBORONIC ACID
• AM86403
• PC412143
• AX8230995
• Z8463
• ST24020410
• (3-fluoro-5-morpholin-4-ylphenyl)boronic acid
• [3-Fluoro-5-(morpholin-4-yl)phenyl]boronic acid
• Boronic acid, B-[3-fluoro-5-(4-morpholinyl)phenyl]-
• DB-348214
• MFCD12546541
• (3-Fluoro-5-morpholinophenyl)boronicacid
• DTXSID30675220
• AKOS015853136
• 3-FLUORO-5-(MORPHOLIN-4-YL)PHENYLBORONIC ACID
• DS-17863
• I12222
• 1217500-95-2
• CS-0136683
• 3-Fluoro-5-morpholinophenylboronic acid

• MDL： MFCD12546541
• Inchi： 1S/C10H13BFNO3/c12-9-5-8(11(14)15)6-10(7-9)13-1-3-16-4-2-13/h5-7,14-15H,1-4H2
• InChI Key： LZZMZSFQBPERPZ-UHFFFAOYSA-N
• SMILES： FC1C=C(B(O)O)C=C(C=1)N1CCOCC1

Computed Properties

• Exact Mass: 225.09700
• Monoisotopic Mass: 225.0972516g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.9

Experimental Properties

• PSA: 52.93000
• LogP: -0.59290

3-Fluoro-5-morpholinophenylboronic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 3-Fluoro-5-morpholinophenylboronic acid

Professional Introduction to 3-Fluoro-5-morpholinophenylboronic Acid (CAS No. 1217500-95-2)

3-Fluoro-5-morpholinophenylboronic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its CAS number 1217500-95-2, is characterized by its unique structural features, which include a fluoro substituent and a morpholine ring. These structural elements contribute to its distinctive chemical properties, making it a valuable intermediate in the synthesis of various biologically active molecules.

The fluoro group in 3-Fluoro-5-morpholinophenylboronic acid is known for its ability to modulate the electronic and steric properties of adjacent functional groups. This characteristic is particularly useful in medicinal chemistry, where fluorine atoms are frequently incorporated into drug molecules to enhance their metabolic stability, binding affinity, and overall pharmacological activity. The presence of the morpholine ring further enhances the compound's versatility, as morpholine derivatives are well-documented for their role in drug development, particularly in the synthesis of antiviral and antibacterial agents.

In recent years, 3-Fluoro-5-morpholinophenylboronic acid has been extensively studied for its potential applications in the field of boron-containing pharmaceuticals. Boronic acids are widely recognized for their utility as chelating agents and as key components in Suzuki-Miyaura cross-coupling reactions, which are fundamental transformations in organic synthesis. The boronic acid functionality in this compound allows for facile participation in such reactions, enabling the construction of complex molecular architectures with high precision.

One of the most compelling aspects of 3-Fluoro-5-morpholinophenylboronic acid is its role as a precursor in the development of novel therapeutic agents. Researchers have leveraged its unique reactivity to synthesize a variety of pharmacologically relevant compounds. For instance, studies have demonstrated its utility in generating fluorinated morpholine-based scaffolds that exhibit promising biological activities. These scaffolds have shown potential in targeting various disease pathways, including inflammation, cancer, and neurodegenerative disorders.

The incorporation of fluorine into morpholine derivatives has been particularly noteworthy in the context of antiviral drug design. The electron-withdrawing nature of fluorine atoms can enhance the binding affinity of drug molecules to viral enzymes and receptors, thereby improving their therapeutic efficacy. Additionally, the morpholine ring provides a favorable pharmacokinetic profile, contributing to better absorption, distribution, metabolism, and excretion (ADME) properties. This combination of features makes 3-Fluoro-5-morpholinophenylboronic acid an attractive candidate for further exploration in antiviral therapies.

Recent advancements in computational chemistry have also highlighted the importance of 3-Fluoro-5-morpholinophenylboronic acid in drug discovery efforts. Molecular modeling studies have revealed that this compound can serve as a key building block for designing molecules with optimized pharmacokinetic profiles. By integrating machine learning algorithms with traditional synthetic methodologies, researchers can predict the structural and functional properties of novel derivatives with remarkable accuracy. This approach has accelerated the development pipeline for new drugs and has opened up new avenues for therapeutic intervention.

The role of 3-Fluoro-5-morpholinophenylboronic acid in materials science is equally noteworthy. Boron-containing compounds are increasingly being explored for their applications in advanced materials, including liquid crystals and conductive polymers. The unique electronic properties conferred by the boronic acid and fluoro substituents make this compound a promising candidate for developing next-generation materials with enhanced performance characteristics.

In conclusion, 3-Fluoro-5-morpholinophenylboronic acid (CAS No. 1217500-95-2) is a versatile compound with significant potential across multiple domains of chemistry and medicine. Its unique structural features, including the presence of both a fluoro group and a morpholine ring, make it an invaluable intermediate in synthetic chemistry. The compound's ability to participate in cross-coupling reactions and its potential applications in drug development underscore its importance in modern chemical research. As our understanding of its properties continues to evolve, so too will its applications in pharmaceuticals and materials science.